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Compound of Interest

Compound Name: 2,3-Dichloropropionitrile

Cat. No.: B1359809

An In-Depth Technical Guide to the Physicochemical Properties of 2,3-Dichloropropionitrile

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physical and chemical properties of reagents is paramount. This guide provides a
detailed overview of the boiling point and density of 2,3-Dichloropropionitrile, a key
intermediate in the synthesis of various agrochemicals and pharmaceuticals.[1]

Physicochemical Data of 2,3-Dichloropropionitrile

2,3-Dichloropropionitrile is a colorless to pale yellow liquid at room temperature with a sharp,
irritating odor.[1] It is soluble in organic solvents like benzene, ethanol, and chloroform but is
insoluble in water.[2][3][4] The key physical properties are summarized in the table below.
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Property Value Conditions
Boiling Point 62-63 °C at 13 mmHg[2][5]
61 °C at 13 mm[6]

60 °C at 1.72 kPa[2][3][4]

Density 1.35 g/cm3 Not specified
1.34 g/cm3 Not specified

Molecular Weight 123.97 g/mol

CAS Number 2601-89-0

Experimental Protocols
Determination of Boiling Point (Thiele Tube Method)

A standard method for determining the boiling point of a small quantity of liquid is the Thiele
tube method.[7]

Materials:

2,3-Dichloropropionitrile sample

Thiele tube

Mineral oil

Thermometer

Small test tube (Durham tube)

Capillary tube (sealed at one end)

Rubber band or wire

Procedure:
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« Fill the Thiele tube with mineral oil to a level just above the side arm.

e Add a small amount (approximately 0.5 mL) of 2,3-Dichloropropionitrile to the small test
tube.

e Place the capillary tube into the test tube with the open end down.

» Attach the test tube to the thermometer using a rubber band, ensuring the sample is level
with the thermometer bulb.

o Suspend the thermometer and test tube assembly in the Thiele tube, immersing the bulb and
sample in the oil.

o Gently heat the side arm of the Thiele tube.

e As the temperature rises, a stream of bubbles will emerge from the capillary tube.

o Continue heating until a continuous and rapid stream of bubbles is observed.

* Remove the heat and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the bubbling stops and the liquid just begins to
enter the capillary tube.[7]

Click to download full resolution via product page

Workflow for Boiling Point Determination using a Thiele Tube.

Determination of Density

The density of a liquid can be determined by measuring its mass and volume.
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Materials:

2,3-Dichloropropionitrile sample

Pycnometer (or a graduated cylinder and analytical balance for a less precise measurement)

Analytical balance

Water bath (optional, for temperature control)

Procedure:

o Clean and dry the pycnometer thoroughly.

o Weigh the empty pycnometer on an analytical balance and record its mass (m1).

 Fill the pycnometer with 2,3-Dichloropropionitrile, ensuring no air bubbles are trapped.

« |If temperature control is required, place the filled pycnometer in a water bath until it reaches
the desired temperature.

o Carefully dry the outside of the pycnometer and weigh it again to get the mass of the
pycnometer and the sample (m2).

e The mass of the 2,3-Dichloropropionitrile is (m2 - m1).

o To determine the volume, empty and clean the pycnometer. Fill it with a reference liquid of
known density (e.g., deionized water) at the same temperature.

o Weigh the pycnometer filled with the reference liquid (m3). The mass of the reference liquid
is (M3 - ml).

o Calculate the volume of the pycnometer (V) using the density of the reference liquid (p_ref):
V=(m3-ml)/p_ref.

o The density of the 2,3-Dichloropropionitrile (p_sample) is then calculated as: p_sample =
(m2-ml)/ V.
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Logical Flow for Density Determination using a Pychometer.

Synthesis of 2,3-Dichloropropionitrile

A common method for the synthesis of 2,3-Dichloropropionitrile is through the chlorination of
acrylonitrile.[6][8]

Materials:
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» Acrylonitrile

e Pyridine

e Chlorine gas

e Anhydrous calcium chloride

o Water

o Reaction vessel with cooling capabilities
e Gas inlet tube

« Distillation apparatus

Procedure:

¢ In a water-cooled reaction vessel, prepare a mixture of 55 g of acrylonitrile and 14 g of
pyridine.[6]

o Bubble chlorine gas through the mixture. Continue the introduction of chlorine until the total
weight of the mixture has increased by 71 g.[6]

» Transfer the reaction mixture to a separatory funnel and wash it with water.
o Separate the organic layer and decant the aqueous layer.
e Dry the organic layer over anhydrous calcium chloride.[6]

» Purify the crude product by distillation. The fraction boiling at 61°C at 13 mm Hg is collected
as 2,3-Dichloropropionitrile.[6] The expected yield is approximately 95%.[6]
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Synthesis Workflow for 2,3-Dichloropropionitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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